1-[4-(4-Acetylphenoxy)phenyl]-2-phenylethane-1,2-dione

• CAS No.: 61457-75-8
• Molecular Formula: C22H16O4
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 1-[4-(4-acetylphenoxy)phenyl]-2-phenylethane-1,2-dione
• InChI: InChI=1S/C22H16O4/c1-15(23)16-7-11-19(12-8-16)26-20-13-9-18(10-14-20)22(25)21(24)17-5-3-2-4-6-17/h2-14H,1H3
• InChI Key: DPGFLFDASFXKKG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)OC2=CC=C(C=C2)C(=O)C(=O)C3=CC=CC=C3

Description

1-[4-(4-Acetylphenoxy)phenyl]-2-phenylethane-1,2-dione is a complex organic compound with a unique structure that includes multiple aromatic rings and functional groups

Preparation Methods

The synthesis of 1-[4-(4-Acetylphenoxy)phenyl]-2-phenylethane-1,2-dione involves several steps, including the formation of key intermediates and the use of specific reaction conditions. One common synthetic route includes the reaction of 4-acetylphenol with phenylacetic acid derivatives under controlled conditions to form the desired product. Industrial production methods may involve optimization of reaction parameters such as temperature, pressure, and the use of catalysts to enhance yield and purity .

Chemical Reactions Analysis

1-[4-(4-Acetylphenoxy)phenyl]-2-phenylethane-1,2-dione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohols or other reduced products.

Substitution: The aromatic rings in the compound can undergo electrophilic substitution reactions, such as nitration or halogenation, using reagents like nitric acid or halogens under acidic conditions.

Scientific Research Applications

1-[4-(4-Acetylphenoxy)phenyl]-2-phenylethane-1,2-dione has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: The compound can be used in the study of enzyme interactions and as a probe for investigating biological pathways.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-[4-(4-Acetylphenoxy)phenyl]-2-phenylethane-1,2-dione involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes, affecting biochemical processes within cells. Detailed studies on its molecular interactions and pathways are essential to understand its full range of effects .

Comparison with Similar Compounds

1-[4-(4-Acetylphenoxy)phenyl]-2-phenylethane-1,2-dione can be compared with similar compounds such as:

4,4’-Diacetylbiphenyl ether: This compound has a similar structure but lacks the phenylethane-1,2-dione moiety, resulting in different chemical properties and reactivity.

2-Azetidinone, 1-[4-(4-acetylphenoxy)phenyl]: This compound shares the acetylphenoxy group but has a different core structure, leading to distinct applications and mechanisms of action.